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For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyrogallol triacetate, the triester derivative of pyrogallol, is a versatile molecule in organic

chemistry. This technical guide provides an in-depth review of its chemical properties,

synthesis, and key reactions. Historically used as an antiasthmatic and a less toxic alternative

to pyrogallol, its modern applications are expanding, particularly in roles leveraging its

antioxidant capabilities.[1] This document serves as a core reference for professionals in

research and drug development, offering detailed experimental protocols and visual

representations of its chemical utility.

Chemical and Physical Properties
Pyrogallol triacetate, systematically named benzene-1,2,3-triyl triacetate, is a white crystalline

solid.[2] The addition of three acetate groups to the pyrogallol backbone enhances its stability

and solubility compared to the parent compound.[3] It is soluble in dimethyl sulfoxide (DMSO).

[1][3][4]

The key physical and chemical properties of pyrogallol triacetate are summarized in the table

below for easy reference and comparison.
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Property Value

IUPAC Name benzene-1,2,3-triyl triacetate

Synonyms
1,2,3-Triacetoxybenzene, Acetpyrogall,

Lenigallol

CAS Number 525-52-0

Molecular Formula C₁₂H₁₂O₆

Molecular Weight 252.22 g/mol

Appearance White crystalline powder

Melting Point 165-167 °C

Boiling Point 309 °C at 760 mmHg

Exact Mass 252.0634 g/mol

Solubility Soluble in DMSO

Experimental Protocols
Detailed methodologies for the synthesis and a key reaction of pyrogallol triacetate are

provided below.

Synthesis of Pyrogallol Triacetate via Acetylation of
Pyrogallol
The most common method for synthesizing pyrogallol triacetate is through the acetylation of

pyrogallol using acetic anhydride. A catalytic amount of pyridine is often used to facilitate the

reaction.

Materials:

Pyrogallol

Acetic Anhydride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1678535?utm_src=pdf-body
https://www.benchchem.com/product/b1678535?utm_src=pdf-body
https://www.benchchem.com/product/b1678535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridine

Glacial Acetic Acid

Methanol

Water

Procedure:

To a tar containing pyrogallol, add glacial acetic acid (42 parts by weight) and acetic

anhydride (70 parts by weight).[5][6]

Add a catalytic amount of pyridine to the mixture.[5][6]

Allow the mixture to stand at room temperature for five hours.[5][6]

Pour the reaction mixture into water to precipitate the crude product.[5][6]

Collect the resulting tar and recrystallize it from methanol (8 parts by weight) to yield pure

pyrogallol triacetate.[5][6]

Hydrolysis of Pyrogallol Triacetate to Pyrogallol
Pyrogallol triacetate can be hydrolyzed back to pyrogallol, a reaction often catalyzed by acid.

Materials:

Pyrogallol Triacetate

Glacial Acetic Acid

2N Hydrochloric Acid Solution

Diethyl Ether

Toluene

Procedure:
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To 100 parts by weight of pyrogallol triacetate, add glacial acetic acid (364 parts by weight)

and 2N HCl solution (3640 parts by weight).[3][5][6]

Reflux the mixture for three hours under a nitrogen blanket.[3][5][6]

After cooling, perform a continuous ether extraction of the reaction mixture.[3][5]

Evaporate the ether extract to obtain an oil which will slowly crystallize.[3][5]

Recrystallize the solid from toluene to obtain pure pyrogallol.[3][5]

Key Applications and Mechanisms
Pyrogallol triacetate's utility stems from its chemical structure, serving as a stable precursor

to the more reactive pyrogallol and possessing antioxidant properties.

Role in Organic Synthesis
In synthetic organic chemistry, pyrogallol triacetate serves as a protected form of pyrogallol.

The acetate groups can be readily removed by hydrolysis under acidic or basic conditions,

allowing for the controlled release of the reactive polyhydroxy phenol when needed in a

reaction sequence.

Antioxidant Activity and Drug Development
Pyrogallol triacetate exhibits significant biological activity, primarily due to its antioxidant

properties.[3] It can effectively scavenge free radicals, which helps in mitigating oxidative stress

in biological systems.[3] This action may offer therapeutic benefits in conditions associated with

oxidative stress, such as inflammation and neurodegenerative diseases.[3] While pyrogallol

itself can have pro-oxidant effects that are being explored for anticancer treatments, the

triacetate form is generally considered a more stable antioxidant.[7] Historically, it was also

known by the name Lenirobin and was considered a non-toxic alternative to pyrogallol for

certain medical applications.[3]

Visualizing Chemical Processes
To better illustrate the concepts discussed, the following diagrams have been generated using

Graphviz.
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Caption: Synthesis workflow for pyrogallol triacetate.
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Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of pyrogallol triacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pyrogallol Triacetate: A Comprehensive Technical
Review for Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678535#review-of-pyrogallol-triacetate-in-organic-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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